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Cat. No.: B12655021

Get Quote

Introduction: Situating Isopropyl Isobutyl Ether in
the Chemical Landscape

Ethers represent a class of organic compounds defined by an oxygen atom connected to two
alkyl or aryl groups (R-O-R").[1] Their general stability and ability to solvate a wide array of
nonpolar and polar compounds make them invaluable as solvents in organic synthesis.[1][2]
Isopropyl isobutyl ether (C7H160) is an asymmetrical, branched aliphatic ether.[1] Its unique
structure, combining an isopropyl and an isobutyl group, imparts specific physicochemical
properties that distinguish it from more common linear or symmetrical ethers like diethyl ether
or diisopropyl ether.[3] This guide provides a comprehensive overview of its chemical identity,
synthesis, reactivity, potential applications, and critical safety protocols, offering field-proven
insights for laboratory and developmental use.

Part 1: Core Chemical Identity

A precise understanding of a compound's identity is the foundation of all scientific work.
Isopropyl isobutyl ether is identified by a unique CAS number and a variety of systematic and

common names.
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CAS Number and Synonyms

o Chemical Abstracts Service (CAS) Registry Number®: 78448-33-6[1][3][4]

This number is the universally recognized, unambiguous identifier for this specific chemical
substance.

e Synonyms:
o 2-methyl-1-(1-methylethoxy)propane[1]
o 1-methylethyl 2-methylpropyl ether[1]
o Propane, 2-methyl-1-(1-methylethoxy)-[4]

o IUPAC Name: 2-methyl-1-propan-2-yloxypropane[3]

Molecular Structure and Key Identifiers

The arrangement of atoms in isopropyl isobutyl ether is fundamental to its properties and
reactivity.

Caption: Molecular structure of isopropyl isobutyl ether.

Molecular Formula: C7H160[3][4]

Molecular Weight: 116.20 g/mol [1][3]

Canonical SMILES: CC(C)COC(C)C[3]

InChl Key: HIIBZFKVMXEQMR-UHFFFAOY SA-N[1][3]

Part 2: Physicochemical Properties

The physical properties of a solvent are critical determinants of its suitability for specific
applications, such as extractions, reactions, and formulations. The branched nature of both
alkyl groups in isopropyl isobutyl ether influences its boiling point, density, and solvency.
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Property Value Source
Boiling Point 98 - 99.21 °C at 760 mmHg [11[31[5]
Density 0.769 g/cm3 at 20°C [3]
Appearance Colorless liquid [3]

Moderately soluble in water;

Solubility miscible with many organic [3]
solvents
LogP (XLogP3-AA) 2.2 [1]

The boiling point is significantly higher than that of diisopropyl ether (68.4°C), a direct
consequence of its larger molecular weight.[3] Its density, being less than water, means it will
form the upper layer in an aqueous extraction.[3]

Part 3: Synthesis and Reactivity

Understanding the synthesis and potential reactions of isopropyl isobutyl ether is crucial for
its application as a chemical intermediate and for anticipating its stability as a solvent.

Synthesis Methodologies

The formation of the ether linkage can be achieved through several established pathways. The
choice of method is dictated by precursor availability, desired yield, and the need to minimize
side reactions.

Method 1: Acid-Catalyzed Etherification
This is a common industrial approach involving the dehydration of two different alcohols.

» Reaction: Isopropanol reacts with isobutanol in the presence of a strong acid catalyst (e.qg.,
sulfuric acid) with heating.[3]

o Causality: The acid protonates the hydroxyl group of one alcohol, converting it into a good
leaving group (water). The other alcohol molecule then acts as a nucleophile, attacking the
carbocation intermediate or displacing the water molecule to form the ether. The branching of

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b12655021
https://www.smolecule.com/products/s13142320
https://www.stenutz.eu/chem/solv6%20(2).php?name=isobutyl+isopropyl+ether
https://www.smolecule.com/products/s13142320
https://www.smolecule.com/products/s13142320
https://www.smolecule.com/products/s13142320
https://www.benchchem.com/product/b12655021
https://www.smolecule.com/products/s13142320
https://www.smolecule.com/products/s13142320
https://www.benchchem.com/product/b12655021/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-isobutyl-ether
https://www.smolecule.com/products/s13142320
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the secondary alcohol (isopropanol) can lead to competing elimination reactions, making this
method less selective for laboratory-scale synthesis of high-purity material.

Method 2: Williamson Ether Synthesis

For laboratory preparations requiring high purity and predictability, the Williamson ether
synthesis is the superior method. It involves the reaction of an alkoxide with a primary alkyl
halide.

» Core Principle: This reaction proceeds via an S»2 mechanism, where a strong nucleophile
(the alkoxide) performs a backside attack on an electrophilic carbon atom, displacing a
halide leaving group.[1]

» Critical Choice of Reagents: To synthesize an unsymmetrical ether like isopropyl isobutyl
ether, two pathways are possible. However, only one is synthetically viable due to the
constraints of the Sn2 mechanism. The mechanism is highly sensitive to steric hindrance at
the electrophilic carbon.[1]

o Pathway A (Favored): Isopropyl alkoxide (isopropoxide) + Isobutyl halide (primary halide)

o Pathway B (Disfavored): Isobutyl alkoxide (isobutoxide) + Isopropyl halide (secondary
halide)

o Expert Insight: Pathway B is highly prone to a competing E2 elimination reaction. The
sterically hindered secondary halide, when attacked by a strong base like isobutoxide, will
preferentially undergo elimination to form propene gas rather than the desired ether product.
[1] Therefore, Pathway A is the only logical choice to maximize the yield of isopropyl
isobutyl ether.[1]
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Caption: Reaction pathway for the acid-catalyzed cleavage of isopropyl isobutyl ether.

Peroxide Formation A critical and often
dangerous reaction for all ethers is the
formation of explosive peroxides upon exposure
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to air and light. [6][7]This autoxidation process
Is a radical-chain reaction. While specific data
for isopropyl isobutyl ether is limited, it should
be treated with the same caution as other ethers
like diisopropyl ether, which is known to rapidly
form peroxides. [7]

Part 4: Applications in Research and Drug
Development

The unique combination of moderate boiling point, good solvency, and branched structure
makes isopropyl isobutyl ether a potentially useful compound in several areas.

o Reaction Solvent: Its ability to dissolve a wide range of organic compounds makes it a
suitable medium for organic synthesis. [3]Its higher boiling point compared to diethyl ether
allows for reactions to be conducted at higher temperatures.

o Extraction Solvent: In drug development, liquid-liquid extraction is a fundamental purification
step. Isopropyl isobutyl ether can be used to extract active pharmaceutical ingredients
(APIs) from aqueous solutions or reaction mixtures. [6]* Chemical Intermediate: The ether
can serve as a starting material for the synthesis of more complex molecules. [3]lts cleavage
products, isopropanol and isobutyl halides, are also valuable building blocks.

o Potential Fuel Additive: Like other ethers such as MTBE and ETBE, it has been considered
as a potential oxygenate for gasoline to improve combustion efficiency and reduce
emissions. [3]

Part 5: Experimental Protocols and Safety

Trustworthiness in science is built on reproducible and safe protocols. The following sections
provide actionable guidance for the synthesis and handling of isopropyl isobutyl ether.

Detailed Protocol: Williamson Ether Synthesis
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This protocol describes the synthesis of isopropyl isobutyl ether from isopropanol and
isobutyl bromide.

Materials:

Isopropanol (anhydrous)

Sodium hydride (NaH), 60% dispersion in mineral oil

Isobutyl bromide

Anhydrous diethyl ether or THF (as solvent)

Saturated aqueous ammonium chloride (NH4Cl)

Anhydrous magnesium sulfate (MgSOa)

Procedure:

Safety First: Conduct the reaction in a fume hood. NaH is highly reactive with water and
flammable. Wear appropriate PPE, including safety goggles, lab coat, and gloves.

o Alkoxide Formation: In a flame-dried, three-neck round-bottom flask equipped with a
magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous isopropanol (1.2
equivalents) dissolved in anhydrous diethyl ether.

o Carefully add sodium hydride (1.0 equivalent) portion-wise to the solution at 0°C (ice bath).
Hydrogen gas will evolve. Allow the mixture to stir until gas evolution ceases and a clear
solution or fine suspension of sodium isopropoxide is formed.

e Sn2 Reaction: Add isobutyl bromide (1.0 equivalent) dropwise to the stirred suspension at
room temperature.

o Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC until the
starting material is consumed.

o Workup: Cool the reaction mixture to 0°C and cautiously quench by the slow addition of
saturated aqueous NH4Cl to neutralize any unreacted NaH.
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Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with
brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate the solvent using a
rotary evaporator.

Purification: Purify the crude product by fractional distillation to obtain pure isopropyl
isobutyl ether (boiling point ~98°C).

Critical Safety and Handling

Handling ethers requires strict adherence to safety protocols due to the dual hazards of
flammability and peroxide formation.

o Flammability: Isopropyl isobutyl ether is a flammable liquid. Keep it away from all sources
of ignition, including open flames, hot surfaces, and sparks. [7][8]Use explosion-proof
electrical equipment and ensure containers are properly grounded and bonded during
transfer. [9]* Peroxide Hazard:

o Storage: Store in a cool, dry, well-ventilated area away from light and in a tightly sealed
container, preferably under an inert atmosphere (e.g., nitrogen). [9][7] * Testing:
Containers should be dated upon opening. [9]Periodically test for the presence of
peroxides using commercially available test strips. Never attempt to open a container that
has visible crystalline deposits around the cap or in the bottle, as these could be explosive
peroxides. [10] * Inhibition: Commercial ethers often contain inhibitors like BHT. If purifying
by distillation, do not distill to dryness, as peroxides will concentrate in the residue.

» Personal Protective Equipment (PPE):

o Wear safety goggles or a face shield. [11] * Use chemically resistant gloves (e.g., nitrile).
[11] * Work in a well-ventilated area or a chemical fume hood to avoid inhaling vapors. [7]
[11]* Spill & Disposal:

o In case of a spill, remove all ignition sources. [7]Absorb the spill with an inert material like
sand or vermiculite and place it in a sealed container for disposal according to local, state,
and federal regulations. [7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropyl-isobutyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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